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Compound of Interest

Compound Name: 1,3-DICYANOBENZENE

Cat. No.: B1664544

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-dicyanobenzene
(Isophthalonitrile), a versatile chemical intermediate used in the synthesis of various materials,
including paints, varnishes, and agricultural chemicals.[1] Due to its potential hazards, a
thorough understanding of its properties and associated safety protocols is crucial for all
personnel handling this compound.

Hazard Identification and Classification

1,3-Dicyanobenzene is classified as a hazardous substance. It is harmful if swallowed and
may cause an allergic skin reaction.[2] It is also recognized as being harmful to aquatic life with
long-lasting effects.[2] Upon heating to decomposition, it can emit toxic fumes of nitrogen
oxides (NOx) and cyanide (CN-).[3][4]

GHS Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction[4]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment, Long-term with long lasting effects[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-dicyanobenzene is provided

below.
Property Value Reference
Isophthalonitrile, IPN, m-
Synonyms ) [2][5]
Dicyanobenzene
CAS Number 626-17-5 [2]
Molecular Formula CsHaN2 [5]
Molecular Weight 128.13 g/mol
Off-white to light brown solid,
Appearance . ) ] [1][6]
white crystalline or flaky solid
Odor Almond-like [1][2]
Melting Point 161 - 165 °C (321.8 - 329 °F) [2][5]
Boiling Point 288 °C (550.4 °F) [2]
Flash Point > 150 °C (> 302 °F) [2]

Vapor Pressure

1.3 hPa @ 88 °C

[2]

Water Solubility

0.7 g/L (20 °C)

[6]7]

Density

1.28 g/cm3 (at 25°C)

[1]
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Toxicological Information

The primary routes of exposure are ingestion, skin contact, and eye contact. While inhalation of
the solid material is less common, dust generated during handling can be inhaled.

Toxicity Data Value Species Reference
LD50, Oral 860 mg/kg Rat [8]
LD50, Dermal > 5 g/kg Rat [8]
LC50, Inhalation > 8970 mg/m3/1H Rat [8]

Symptoms of Exposure:

 Ingestion: May cause headache, nausea, and confusion.[7][9]
» Skin Contact: May cause an allergic skin reaction.[2]

o Eye Contact: The substance is irritating to the eyes.[10][11]
Experimental Protocols

Standard Handling Procedure

This protocol outlines the essential steps for safely handling 1,3-dicyanobenzene powder in a
laboratory setting.

o Preparation and Personal Protective Equipment (PPE):

Work within a certified chemical fume hood.

[e]

o

The work surface should be covered with an absorbent, disposable liner.

[¢]

Wear a lab coat, closed-toe shoes, and appropriate chemical-resistant gloves (e.g., nitrile).
Double gloving is recommended for extended handling.

[¢]

Wear safety glasses or goggles and a face shield.
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» Weighing and Dispensing:

o Carefully weigh the required amount of 1,3-dicyanobenzene on a tared weigh boat or
paper inside the chemical fume hood.

o Avoid generating dust. If dust is unavoidable, use appropriate respiratory protection (e.g.,
an N95 dust mask).

o Close the container tightly immediately after use.
e Post-Handling:
o Clean the work area with a damp cloth or paper towel to remove any residual powder.

o Dispose of all contaminated disposable materials (gloves, liner, weigh boat) as hazardous
chemical waste.

o Wash hands thoroughly with soap and water after removing gloves.

Emergency Spill Protocol (for a small, contained spill)

This protocol is for the cleanup of a small spill (less than 1 gram) of 1,3-dicyanobenzene
powder by trained laboratory personnel.

e Immediate Actions:
o Alert personnel in the immediate area of the spill.
o If there is a risk of airborne dust, evacuate the area and close the doors.
o Ensure proper ventilation (fume hood) is operational.

» Personal Protective Equipment (PPE):

o Don two pairs of chemical-resistant gloves, a lab coat, and safety goggles. A face shield is
also recommended.

e Spill Containment and Cleanup:
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o Gently cover the spill with a dry absorbent material (e.g., vermiculite, sand, or a spill
pillow) to prevent the powder from becoming airborne.

o Carefully scoop the mixture into a labeled, sealable hazardous waste container. Avoid
creating dust.

o Wipe the spill area with a wet paper towel to decontaminate the surface.

o Place all used cleaning materials and contaminated PPE into a sealed plastic bag for
hazardous waste disposal.

o Final Steps:
o Thoroughly wash hands and any exposed skin with soap and water.

o Report the spill to the laboratory supervisor or safety officer.

Mechanism of Toxicity: A Hypothetical Pathway

While the complete metabolic pathway of 1,3-dicyanobenzene is not fully elucidated, it is
hypothesized that its toxicity is primarily due to the metabolic release of cyanide. Aromatic
nitriles can undergo metabolism by cytochrome P450 enzymes.[12][13] The released cyanide
ion is a potent inhibitor of cellular respiration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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